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Compound of Interest

Compound Name: 2,2'-Methylenediphenol

Cat. No.: B144329 Get Quote

Introduction
2,2'-Methylenediphenol, an organic compound belonging to the diphenylmethane class,

serves as a crucial building block and reference compound in polymer chemistry, material

science, and toxicological research.[1] Systematically identified by its Chemical Abstracts

Service (CAS) number 2467-02-9, it is a specific isomer of Bisphenol F, characterized by the

ortho-ortho orientation of its hydroxyl groups.[1][2][3][4] This structural arrangement imparts

distinct chemical and physical properties compared to its isomers, such as the more commonly

referenced 4,4'-Methylenediphenol. This guide provides a focused examination of the

fundamental molecular characteristics of 2,2'-Methylenediphenol, detailing its chemical

formula, elemental composition, and the precise calculation of its molecular weight, offering a

foundational resource for researchers and drug development professionals.

Section 1: Molecular Identity and Nomenclature
Accurate identification is paramount in scientific research. 2,2'-Methylenediphenol is known

by several synonyms, which frequently appear in literature and chemical databases.

Understanding this nomenclature is key to navigating existing research and sourcing materials.

The primary distinction from other Bisphenol F isomers is the attachment position of the

hydroxyl (-OH) groups on the phenol rings relative to the central methylene bridge. In the 2,2'

isomer, both hydroxyl groups are in the ortho position.[5]
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Identifier Type Identifier

IUPAC Name 2-[(2-hydroxyphenyl)methyl]phenol[3][5]

Common Synonyms
2,2'-Bisphenol F, Bis(2-hydroxyphenyl)methane,

2,2'-Dihydroxydiphenylmethane[3][4][5]

CAS Number 2467-02-9[1][2][3][4]

EC Number 219-578-2[4]

ChEBI ID CHEBI:34207[3]

Section 2: Chemical Formula and Elemental
Composition
The molecular formula provides a definitive count of each type of atom within a single molecule

of the compound. This information is the basis for determining its molecular weight and

understanding its stoichiometric relationships in chemical reactions.

The molecular formula for 2,2'-Methylenediphenol is C₁₃H₁₂O₂.[1][2][3][6][7]

This formula indicates that each molecule is composed of:

Thirteen Carbon (C) atoms

Twelve Hydrogen (H) atoms

Two Oxygen (O) atoms

The elemental composition is summarized below.

Element Symbol Number of Atoms

Carbon C 13

Hydrogen H 12

Oxygen O 2
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Section 3: Molecular Weight Determination
The molecular weight (or molar mass) is a critical parameter, essential for quantitative analysis

and experimental design, such as preparing solutions of a specific molarity. It is calculated by

summing the atomic weights of all atoms in the molecular formula.

Methodology for Calculation
The calculation is a self-validating process based on internationally accepted standard atomic

weights of the constituent elements. The atomic weights used here are standard values

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Carbon (C):

Atomic Weight: ~12.011 u

Contribution: 13 atoms × 12.011 u/atom = 156.143 u

Hydrogen (H):

Atomic Weight: ~1.008 u

Contribution: 12 atoms × 1.008 u/atom = 12.096 u

Oxygen (O):

Atomic Weight: ~15.999 u

Contribution: 2 atoms × 15.999 u/atom = 31.998 u

Total Molecular Weight:

Sum: 156.143 + 12.096 + 31.998 = 200.237 u

This calculated value, often rounded for practical use, aligns with the figures published in

numerous chemical databases and supplier specifications. Minor variations in reported values

(e.g., 200.23 vs. 200.24) typically arise from differences in the precision of the atomic weights

used in the calculation.[2][3][6][7]
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Parameter Value Source

Molecular Weight 200.23 g/mol [2][7]

Molecular Weight 200.24 g/mol [3][6]

Monoisotopic Mass 200.083729621 u [2]

Exact Mass 200.233 u [4]

Section 4: Molecular Structure Visualization
The arrangement of atoms and bonds dictates the molecule's chemical reactivity, steric profile,

and physical properties. 2,2'-Methylenediphenol consists of two phenol rings linked by a

methylene (-CH₂-) group. The hydroxyl (-OH) functional groups are located on the carbon

atoms adjacent (in the ortho position) to the methylene bridge.

Figure 1: 2D chemical structure of 2,2'-Methylenediphenol (C₁₃H₁₂O₂).

Conclusion
The fundamental molecular properties of 2,2'-Methylenediphenol are defined by its molecular

formula, C₁₃H₁₂O₂, and a corresponding molecular weight of approximately 200.23 g/mol .[2][7]

Its identity, confirmed by CAS number 2467-02-9, and its specific ortho-ortho isomeric structure

are critical data points for its application in scientific research. This guide provides the core,

verifiable data essential for any professional working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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